Cas no 78795-16-1 (Benzoic acid, 2-amino-4-chloro-5-nitro-, methyl ester)

• Product Name: Benzoic acid, 2-amino-4-chloro-5-nitro-, methyl ester
• CAS No: 78795-16-1
• MF: C₈H₇ClN₂O₄
• MW: 230.605180978775
• CID: 1793193
• PubChem ID: 15895692
• Update Time: 2025-04-21

Benzoic acid, 2-amino-4-chloro-5-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-4-chloro-5-nitro-, methyl ester
• methyl 2-amino-4-chloro-5-nitrobenzoate
• SVKISRAJLSOKLR-UHFFFAOYSA-N
• DTXSID10579212
• DA-02764
• 2-amino-4-chloro-5-nitrobenzoic acid methyl ester
• SCHEMBL7474642
• 78795-16-1

• Inchi： 1S/C8H7ClN2O4/c1-15-8(12)4-2-7(11(13)14)5(9)3-6(4)10/h2-3H,10H2,1H3
• InChI Key： SVKISRAJLSOKLR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)OC)C=C1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 230.0094344g/mol
• Monoisotopic Mass: 230.0094344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 98.1Ų